N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N-(thiophen-2-ylmethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C11H9N5OS/c17-10(13-7-8-3-1-6-18-8)9-14-11-12-4-2-5-16(11)15-9/h1-6H,7H2,(H,13,17)
• InChI Key: TVFCEYOICRQJFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC(=N2)C(=O)NCC3=CC=CS3)N=C1
• Molecular Formula: C11H9N5OS
• Molecular Weight: 259.29 g/mol

Description

N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide, also known as TPC, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TPC is a member of the triazolopyrimidine family, which has been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and modulation of immune responses. N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has been found to induce apoptosis in cancer cells by activating the caspase pathway. N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has also been shown to inhibit cell proliferation by arresting the cell cycle at the G1 phase. Furthermore, N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has been found to modulate immune responses by regulating the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide is its broad-spectrum activity against various diseases. N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has been found to be effective against cancer, viral infections, and bacterial infections, which makes it a promising therapeutic agent. However, one of the limitations of N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide is its low solubility in water, which makes it difficult to administer in vivo. Furthermore, the toxicity and pharmacokinetics of N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide need to be further studied to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide. One of the directions is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to study the pharmacokinetics and toxicity of N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide in animal models to determine its safety and efficacy in humans. Furthermore, the mechanism of action of N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide needs to be further elucidated to identify its molecular targets. Finally, the therapeutic potential of N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide in various diseases needs to be explored in clinical trials to determine its efficacy in humans.
Conclusion:
In conclusion, N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide is a novel compound with a wide range of biological activities, including anti-inflammatory, anticancer, antiviral, and antibacterial properties. N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has shown promising results in the treatment of various diseases, but further research is needed to determine its safety and efficacy in humans. The synthesis method of N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has been optimized to achieve high yields and purity, and its mechanism of action needs to be further elucidated. Overall, N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide is a promising therapeutic agent that has the potential to revolutionize the treatment of various diseases.

Synthesis Methods

The synthesis of N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide is a multi-step process that involves the reaction of 2-thienylmethylamine with 2-chloro-4,6-diamino-5-methylpyrimidine, followed by the reaction with 1,2,4-triazole-3-carboxylic acid. The final product is obtained after purification by column chromatography. The synthesis of N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has been found to have a wide range of biological activities, including anti-inflammatory, anticancer, antiviral, and antibacterial properties. N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has been shown to inhibit the growth of various cancer cells, including lung, breast, and colon cancer cells. N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has also been found to be effective against viral infections, such as influenza and herpes simplex virus. Furthermore, N-(2-thienylmethyl)[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has shown promising results in the treatment of bacterial infections, such as Staphylococcus aureus and Escherichia coli.